Cas no 1203072-23-4 (1-(4-fluorophenyl)methyl-3-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylurea)

• Product Name: 1-(4-fluorophenyl)methyl-3-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylurea
• CAS No: 1203072-23-4
• MF: C₁₄H₁₁FN₄O₃
• MW: 302.260545969009
• CID: 6434866
• PubChem ID: 45503727
• Update Time: 2025-10-22

1-(4-fluorophenyl)methyl-3-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)methyl-3-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylurea
• F5772-9014
• 1-[(4-fluorophenyl)methyl]-3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]urea
• AKOS024517899
• 1203072-23-4
• 1-(4-fluorobenzyl)-3-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)urea

• Inchi： 1S/C14H11FN4O3/c15-10-5-3-9(4-6-10)8-16-13(20)17-14-19-18-12(22-14)11-2-1-7-21-11/h1-7H,8H2,(H2,16,17,19,20)
• InChI Key： BVEVXWWNWKUBBG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(NC1=NN=C(C2=CC=CO2)O1)=O

Computed Properties

• Exact Mass: 302.08151839g/mol
• Monoisotopic Mass: 302.08151839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 93.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-fluorophenyl)methyl-3-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylurea

Introduction to 1-(4-fluorophenyl)methyl-3-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylurea (CAS No. 1203072-23-4)

1-(4-fluorophenyl)methyl-3-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylurea, identified by its CAS number 1203072-23-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of oxadiazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluorophenyl moiety and a furan ring, contribute to its unique chemical properties and biological interactions.

The fluorophenyl substituent in the molecule is strategically positioned at the C1 position of the urea group, which enhances the compound's binding affinity to biological targets. Fluoro-substituted aromatic compounds are widely recognized for their ability to modulate enzyme activity and receptor binding, making them valuable in drug design. The furan ring at the 3-5 position introduces additional functional groups that can participate in hydrogen bonding and other non-covalent interactions, further influencing the compound's pharmacokinetic behavior.

Oxadiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The oxadiazole core in 1-(4-fluorophenyl)methyl-3-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylurea provides a scaffold that can be modified to optimize biological activity. Recent advancements in computational chemistry have enabled the rational design of such derivatives by predicting their binding modes to target proteins. This has led to the identification of novel compounds with enhanced efficacy and reduced side effects.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). Oxadiazole-based compounds have shown promise in disrupting key PPIs involved in cancer progression and inflammatory diseases. For instance, studies have demonstrated that certain oxadiazole derivatives can inhibit the interaction between cyclin-dependent kinases (CDKs) and their regulatory subunits, thereby disrupting cell cycle progression. The fluorophenyl and furan substituents in 1-(4-fluorophenyl)methyl-3-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylurea may play a crucial role in modulating such interactions by enhancing binding affinity and selectivity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently. The introduction of the fluorophenyl group is particularly challenging due to its sensitivity to hydrolysis and oxidation. However, recent improvements in protecting group strategies have made it feasible to incorporate fluorinated aromatic rings into heterocyclic systems with greater ease.

Biological evaluation of 1-(4-fluorophenyl)methyl-3-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylurea has revealed promising results in preclinical studies. In vitro assays have shown that this compound exhibits inhibitory activity against several enzymes implicated in cancer metabolism. Notably, it has demonstrated potent inhibition of dihydrofolate reductase (DHFR), an enzyme essential for DNA synthesis in rapidly dividing cells. The presence of both the fluorophenyl and furan moieties appears to enhance its binding affinity to DHFR by optimizing key pharmacophoric interactions.

Furthermore, computational modeling studies have provided insights into the molecular mechanism of action of this compound. Molecular dynamics simulations have revealed that it binds to DHFR through a combination of hydrogen bonding and hydrophobic interactions. The fluorophenyl group interacts with a hydrophobic pocket on the enzyme surface, while the furan ring forms hydrogen bonds with key polar residues. These interactions stabilize the enzyme-inhibitor complex and prevent substrate binding.

The potential therapeutic applications of 1-(4-fluorophenyl)methyl-3-5-(furan-2-yli)-1,3,4 oxadiazol - 2 - ylurea extend beyond oncology. Preliminary data suggest that it may also exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. This dual functionality makes it an attractive candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The ability to modulate both cancer metabolism and inflammation underscores the versatility of oxadiazole-based compounds as therapeutic agents.

Future research directions include exploring structure/activity relationships (SAR) to optimize the potency and selectivity of this compound. By systematically modifying its chemical structure—such as altering substituents on the oxadiazole core or introducing new functional groups—scientists can fine-tune its biological activity for specific therapeutic targets. Additionally, investigating its pharmacokinetic properties will be crucial for evaluating its potential as a drug candidate.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. Advanced technologies such as high-throughput screening (HTS) and fragment-based drug design are accelerating the discovery process by enabling rapid identification of promising candidates like 1-(4-fluorophenyl)methyl - 3 - 5 - ( furan - 2 - yl ) - 1 , 3 , 4 - ox adia zol - 2 - yl urea. These approaches leverage computational tools to predict biological activity early in the discovery pipeline, reducing reliance on traditional trial-and-error methods.

In conclusion, 1 -( 4 - fluoro phen yl ) m eth yl - 3 - 5 -( furan - 2 - yl ) - 1 , 3 , 4 - o x adia zol - 2 - yl u rea represents a significant advancement in pharmaceutical chemistry with potential therapeutic applications across multiple disease areas. Its unique structural features—particularly the incorporation of a fluorophenyl moiety and a furan ring—contribute to its remarkable biological activity against key targets involved in cancer metabolism and inflammation. As research continues to uncover new insights into its mechanism of action, this compound holds promise as a lead molecule for future drug development efforts.